Cas no 72291-30-6 (Methyl 2-cyano-2,2-dimethylacetate)

• Product Name: Methyl 2-cyano-2,2-dimethylacetate
• CAS No: 72291-30-6
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD03428328
• CID: 549427
• PubChem ID: 10964510
• Update Time: 2025-06-08

Methyl 2-cyano-2,2-dimethylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-2-methylpropanoate
• Propanoic acid,2-cyano-2-methyl-, methyl ester
• Methyl 2-cyano-2,2-diMethylacetate
• 2,2-DIMETHYLCYANOACETATE METHYL ESTER
• Methyl2-Cyano-2-methylpropanoate
• Propanoic acid, 2-cyano-2-methyl-, methyl ester
• methyl cyanoisobutyrate
• methylcyanomethylpropanoate
• TZPHOIMASXVLQZ-UHFFFAOYSA-N
• TRIMETHYL NITRILO PROPIONATE
• SBB085682
• 1214AC
• KM1468
• RP09691
• Cyano-dimethyl-acetic acid methyl ester
• AB15411
• EBD2209339
• DC-0819
• NS00009466
• EC 615-749-4
• Methyl 2-cyano-2-methyl-propanoate
• J-522005
• AKOS005072180
• SY023289
• FT-0680929
• SCHEMBL535914
• 2-cyano-2-methyl-propanoic acid methyl ester
• 72291-30-6
• O11874
• 2,2-Dimethyl-2-cyanoacetic acid methyl ester; 2-Cyano-2,2-dimethylacetic acid methyl ester
• Z426040992
• CS-0028771
• EN300-42526
• MFCD03428328
• DTXSID10449946
• DA-16859
• Methyl 2-cyano-2,2-dimethylacetate

• MDL： MFCD03428328
• Inchi： 1S/C6H9NO2/c1-6(2,4-7)5(8)9-3/h1-3H3
• InChI Key： TZPHOIMASXVLQZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)(C)C)=O

Computed Properties

• Exact Mass: 127.06300
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.021
• Melting Point: No data available
• Boiling Point: 186.5℃ at 760 mmHg
• Flash Point: 74.365°C
• Refractive Index: 1.42
• PSA: 50.09000
• LogP: 0.70918
• Vapor Pressure: No data available

Methyl 2-cyano-2,2-dimethylacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 2-cyano-2,2-dimethylacetate

Research Brief on Methyl 2-cyano-2,2-dimethylacetate (CAS: 72291-30-6) in Chemical Biology and Pharmaceutical Applications

Methyl 2-cyano-2,2-dimethylacetate (CAS: 72291-30-6) is a versatile chemical intermediate with significant applications in the fields of chemical biology and pharmaceutical research. This compound, characterized by its cyano and ester functional groups, has been increasingly utilized in the synthesis of bioactive molecules, including protease inhibitors, antiviral agents, and other therapeutic compounds. Recent studies have highlighted its role as a key building block in the development of novel drug candidates, owing to its reactivity and ability to introduce structural diversity into molecular frameworks.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 2-cyano-2,2-dimethylacetate as a precursor in the synthesis of α-cyanoacrylates, which exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro). The study demonstrated that derivatives of this compound could effectively bind to the active site of Mpro, disrupting viral replication. This finding underscores the potential of Methyl 2-cyano-2,2-dimethylacetate in the development of next-generation antiviral therapies.

Another notable application of Methyl 2-cyano-2,2-dimethylacetate is in the field of cancer research. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of novel cyanoacrylate-based analogs using this compound as a starting material. These analogs exhibited selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231), with IC50 values in the low micromolar range. Mechanistic studies revealed that these compounds induce apoptosis via the mitochondrial pathway, highlighting their potential as anticancer agents.

Beyond its therapeutic applications, Methyl 2-cyano-2,2-dimethylacetate has also been investigated for its role in chemical biology. A 2023 study in ACS Chemical Biology demonstrated its utility in the design of activity-based probes (ABPs) for profiling serine hydrolases. The cyano group of the compound was shown to enhance the electrophilicity of the adjacent carbonyl carbon, making it an effective warhead for covalent inhibition. This property has opened new avenues for studying enzyme function and identifying drug targets.

In terms of synthetic methodology, recent advances have focused on optimizing the production and purification of Methyl 2-cyano-2,2-dimethylacetate. A 2024 report in Organic Process Research & Development described a scalable, green chemistry approach using continuous flow technology, which improved yield (up to 85%) and reduced waste generation. This innovation is expected to facilitate the broader adoption of the compound in industrial and academic settings.

Looking ahead, the unique chemical properties of Methyl 2-cyano-2,2-dimethylacetate position it as a valuable tool for drug discovery and chemical biology. Ongoing research is exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. Additionally, efforts are underway to develop more sustainable and cost-effective synthetic routes to meet the growing demand for this compound.

In conclusion, Methyl 2-cyano-2,2-dimethylacetate (CAS: 72291-30-6) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its versatility as a synthetic intermediate, combined with its bioactive potential, makes it a critical component in the development of novel therapeutics. Future studies will likely uncover additional applications and refine its use in targeted drug design and biological probe development.